N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide

Specification

• CAS No.: 1021208-80-9
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-2,5-dimethoxybenzenesulfonamide
• Standard InChI: InChI=1S/C21H26N2O5S/c1-21(2,3)20(24)23-11-10-14-6-7-15(12-17(14)23)22-29(25,26)19-13-16(27-4)8-9-18(19)28-5/h6-9,12-13,22H,10-11H2,1-5H3
• Standard InChI Key: BWUHQYIFKBERDK-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)OC)OC

Introduction

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include an indole moiety and a sulfonamide group, making it a subject of interest for researchers exploring potential biological activities and therapeutic applications.

Key Characteristics:

• Molecular Formula: C$_{15}$H$_{22}$N$_{2}$O$_{3}$S

• Molecular Weight: 310.4 g/mol

• CAS Number: 1021210-38-7

Potential Applications

This compound's unique structure suggests potential applications in medicinal chemistry, particularly in the development of drugs targeting specific biological pathways. Its structural features may allow for modifications that enhance efficacy or selectivity against certain biological targets.

Potential Biological Activities:

• Pharmacological Studies: Research focuses on understanding how the compound interacts with biological targets, which could lead to novel therapeutic strategies.

• Modification Opportunities: The compound's structure offers opportunities for chemical modifications to improve its pharmacological profile.

Comparison with Related Compounds

Several compounds share structural similarities with N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide, including other sulfonamide derivatives and indole-based structures. These comparisons can provide insights into the compound's potential biological activities and therapeutic applications.

Related Compounds:

Compound Name	Molecular Formula	Unique Features
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]ethane-sulfonamide	C$_{15}$H$_{22}$N$_{2}$O$_{3}$S	Similar indole structure
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-furan-2-carboxamide	C$_{18}$H$_{20}$N$_{2}$O$_{3}$	Incorporates furan ring
N-[1-(2,2-dimethylpropanoyl)-indolin-6-amide]	C$_{13}$H$_{18}$N$_{2}$O	Simpler structure, lacks piperidine moiety

Research Findings and Future Directions

Research on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide is ongoing, with a focus on its potential biological activities and therapeutic applications. Future studies may explore modifications to enhance its efficacy or selectivity against specific biological targets.